Cas no 72467-78-8 (1,2-Benzenediol, 4-(1H-imidazol-2-ylamino)-)

• Product name: 1,2-Benzenediol, 4-(1H-imidazol-2-ylamino)-
• CAS No: 72467-78-8
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• CID: 543856
• PubChem ID: 54166090

1,2-Benzenediol, 4-(1H-imidazol-2-ylamino)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol, 4-(1H-imidazol-2-ylamino)-
• 4-(1H-imidazol-2-ylamino)benzene-1,2-diol
• 4-[(1H-Imidazol-2-yl)amino]benzene-1,2-diol
• 72467-78-8
• DTXSID60709481
• 4-((1H-imidazol-2-yl)amino)benzene-1,2-diol

• Inchi： InChI=1S/C9H9N3O2/c13-7-2-1-6(5-8(7)14)12-9-10-3-4-11-9/h1-5,13-14H,(H2,10,11,12)
• InChI Key： ORSUPGCHXVQODN-UHFFFAOYSA-N
• SMILES： C1=CC(=C(C=C1NC2=NC=CN2)O)O

Computed Properties

• Exact Mass: 191.06957
• Monoisotopic Mass: 191.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.2Ų
• XLogP3: 1.2

Experimental Properties

• PSA: 81.17